molecular formula C8H10O B104991 2-Ethylphenol CAS No. 90-00-6

2-Ethylphenol

Cat. No. B104991
CAS RN: 90-00-6
M. Wt: 122.16 g/mol
InChI Key: IXQGCWUGDFDQMF-UHFFFAOYSA-N
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Description

2-Ethylphenol is a compound that is significant in various chemical processes and industries. It is a type of ethylphenol, which are aromatic compounds with an ethyl group attached to a phenol molecule. Ethylphenols, including 2-ethylphenol, are known for their role in the flavor profile of certain wines, where they can be produced by yeast species during the aging process, leading to 'phenolic' off-odors .

Synthesis Analysis

The synthesis of compounds related to 2-ethylphenol has been explored in several studies. For instance, a series of 2-(aminomethyl)phenols, which are structurally related to 2-ethylphenol, were synthesized and tested for their saluretic and diuretic activity . Another study focused on the synthesis of chlorinated 2-phenoxyphenols, which share a phenolic core with 2-ethylphenol, and their structural determination using NMR and GC-MS . Additionally, the synthesis of ethyl-2-(4-aminophenoxy) acetate, a precursor for dual GK and PPARγ activators, was reported, showcasing the relevance of phenol derivatives in medicinal chemistry .

Molecular Structure Analysis

The molecular structure of compounds similar to 2-ethylphenol has been the subject of various studies. For example, the molecular structure and density functional modeling of 2-[(E)-2-(4-hydroxyphenyl)ethyliminomethyl]phenol were investigated, revealing insights into the tautomerism and electronic properties of such compounds . The conformational isomerism of (E)-2-[(4-bromophenylimino)methyl]-5-(diethylamino)phenol was also studied, highlighting the structural flexibility and non-covalent interactions that can occur in phenol derivatives .

Chemical Reactions Analysis

2-Ethylphenol can undergo various chemical reactions, as indicated by studies on related compounds. The hydrodeoxygenation of 2-ethylphenol was examined over sulfided Mo-based catalysts, demonstrating the compound's reactivity and the influence of catalysts on the reaction pathways and mechanisms . This study provides insights into the potential chemical transformations that 2-ethylphenol could undergo under similar conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-ethylphenol and related compounds have been characterized in several studies. The antioxidant and antibacterial activities of metal(II) complexes of a tetradentate Schiff base ligand derived from a phenolic compound were assessed, indicating the potential biological relevance of phenol derivatives . The conformational preferences of 2-phenoxy ethylamine and 3-phenoxy propanolamine were investigated, which can provide information on the behavior of 2-ethylphenol in different environments .

Scientific Research Applications

  • Chemical Industry :

    • 2-Ethylphenol is used in the production of commercial phenolic resins . It is produced by ethylation of phenol using ethylene or ethanol in the presence of aluminium phenolate .
    • It’s a colorless liquid and occurs as an impurity in xylenols .
  • Pharmaceutical Industry :

  • Food Industry :

    • 2-Ethylphenol may be found in the exhaust air of various food production processes, such as coffee bean roasting and fish meal production . It’s part of the volatile compounds that contribute to the characteristic odors of these processes .
  • Environmental Science :

    • 2-Ethylphenol is considered in the hydrodeoxygenation process of bio-crude over sulfided Mo-based catalysts . This process is important in the transformation of bio-crude into usable fuels .
    • It’s also considered in the removal of alkylphenols from polluted sites using surfactant-assisted soil washing and photocatalysis .
  • Material Science :

    • 2-Ethylphenol is used as a building block in the synthesis of other compounds .
  • Energy Industry :

    • As mentioned above, 2-Ethylphenol is involved in the hydrodeoxygenation process of bio-crude, which is a crucial step in the production of biofuels .
  • Antioxidant Properties :

    • Phenols, including 2-Ethylphenol, act as antioxidants preventing oxidizing reactions on other compounds . They are widely used as antioxidants in foods, packing materials, cosmetic, and other chemical products .
  • Chemical Structure Analysis :

    • 2-Ethylphenol is often used in chemical structure analysis due to its unique structure . Its molecular formula is C8H10O , and it’s one of three isomeric ethylphenols .
  • Thermodynamics Research :

    • 2-Ethylphenol is considered in thermodynamics research . It’s used in the study of gas phase thermochemistry data, condensed phase thermochemistry data, phase change data, and more .
  • Production of Commercial Phenolic Resins :

    • 2-Ethylphenol is used in the production of commercial phenolic resins . It’s produced by ethylation of phenol using ethylene or ethanol in the presence of aluminium phenolate .
  • Impurity in Xylenols :

    • 2-Ethylphenol occurs as an impurity in xylenols . This makes it important in the analysis and quality control of xylenols .
  • Building Block in Synthesis :

    • 2-Ethylphenol is used as a building block in the synthesis of other compounds .
  • Chemical Analysis :

    • 2-Ethylphenol is often used in chemical structure analysis due to its unique structure . Its molecular formula is C8H10O , and it’s one of three isomeric ethylphenols .
    • It’s also used in the study of gas phase thermochemistry data, condensed phase thermochemistry data, phase change data, and more .
  • Thermodynamics Research :

    • 2-Ethylphenol is considered in thermodynamics research . It’s used in the study of gas phase thermochemistry data, condensed phase thermochemistry data, phase change data, and more .
  • Impurity in Xylenols :

    • 2-Ethylphenol occurs as an impurity in xylenols . This makes it important in the analysis and quality control of xylenols .
  • Building Block in Synthesis :

    • 2-Ethylphenol is used as a building block in the synthesis of other compounds .

Safety And Hazards

2-Ethylphenol is harmful if swallowed, inhaled, or absorbed through the skin. It is irritating to mucous membranes, the upper respiratory tract, eyes, and skin. It can cause damage to the eyes and severe irritation or burn .

Future Directions

2-Ethylphenol’s production and use as a starting material for photochemicals may result in its release to the environment through various waste streams . It may also be released to the environment during coal gasification . Future research may focus on understanding the environmental impact of these releases and developing methods to mitigate them.

properties

IUPAC Name

2-ethylphenol
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InChI

InChI=1S/C8H10O/c1-2-7-5-3-4-6-8(7)9/h3-6,9H,2H2,1H3
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InChI Key

IXQGCWUGDFDQMF-UHFFFAOYSA-N
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Canonical SMILES

CCC1=CC=CC=C1O
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Molecular Formula

C8H10O
Record name ETHYLPHENOL
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DSSTOX Substance ID

DTXSID1022479
Record name 2-Ethylphenol
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Molecular Weight

122.16 g/mol
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Physical Description

Ethylphenol is a yellow liquid. Freezing point -18 °C. Flash point 172 °F., Liquid, Colorless liquid with an odor of phenol; [Merck Index] Yellow-brown liquid; [MSDSonline]
Record name ETHYLPHENOL
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Record name Phenol, 2-ethyl-
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Boiling Point

400.14 °F at 760 mmHg (NTP, 1992), 204.5 °C
Record name ETHYLPHENOL
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Flash Point

173 °F (NTP, 1992), 78 °C
Record name ETHYLPHENOL
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Solubility

less than 1 mg/mL at 72 °F (NTP, 1992), PRACTICALLY INSOL IN WATER; FREELY SOL IN ALCOHOL, FREELY SOL IN BENZENE, GLACIAL ACETIC ACID, SOL IN ALL PROP IN ETHER, SOL IN ACETONE, Water solubility = 5340 mg/l
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Density

1.037 (USCG, 1999) - Denser than water; will sink, 1.0146 @ 25 °C
Record name ETHYLPHENOL
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Vapor Pressure

1 mmHg at 115.2 °F ; 5 mmHg at 164.1 °F; 10 mmHg at 188.6 °F (NTP, 1992), 0.15 [mmHg], 0.153 mm Hg at 25 °C.
Record name ETHYLPHENOL
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Product Name

2-Ethylphenol

Color/Form

METASTABLE & STABLE CRYSTAL FORM, COLORLESS LIQUID

CAS RN

90-00-6; 25429-37-2, 90-00-6, 25429-37-2
Record name ETHYLPHENOL
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Melting Point

-18 °F (NTP, 1992), 18 °C
Record name ETHYLPHENOL
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Synthesis routes and methods I

Procedure details

The process according to claim 1, wherein said vinylphenol-containing polymerization raw material comprises vinylphenol, non-polymerizable phenols and water, and is a crude reaction product or a partially purified reaction product obtained by dehydrogenation of ethylphenol.
Quantity
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[Compound]
Name
phenols
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0 (± 1) mol
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reactant
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solvent
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Synthesis routes and methods II

Procedure details

As a result, 3.5 liters of a toluene solution containing 1.5 mols of a vinylphenol mixture of 37.0 mol% o-vinylphenol, 24.7 mol% m-vinylphenol, 36.9 mol% p-vinylphenol and 1.4 mol% ethylphenol was obtained as the extract. As the raffinate, 10.4 liters of a toluene solution containing 2.6 mols of an ethylphenol mixture of 9.9 mol% o-ethylphenol, 4.0 mol% m-ethylphenol, 85.1 mol% p-ethylphenol and 1.0 mol% vinylphenol was obtained.
Quantity
1.5 mol
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reactant
Reaction Step One
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3.5 L
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solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Ethylphenol
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2-Ethylphenol
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2-Ethylphenol
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2-Ethylphenol
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2-Ethylphenol
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2-Ethylphenol

Citations

For This Compound
2,590
Citations
Y Romero, F Richard, Y Renème, S Brunet - Applied Catalysis A: General, 2009 - Elsevier
… The transformation of benzofuran, 2,3-dihydrobenzofuran and 2-ethylphenol, as well as the … 3-dihydrobenzofuran on the transformation of 2-ethylphenol was demonstrated. Moreover, a …
Number of citations: 105 www.sciencedirect.com
Y Wu, J Rao, Q Yi, Z Ma, B Wu, K Chen, L Ji - Microporous and Mesoporous …, 2024 - Elsevier
… Adsorption performances of 2-Phenylethanol, 1-Phenyl-2-propanol, and 2-Ethylphenol on MOFs were studied in this paper. Eight MOFs were prepared hydrothermally and NH 2 -UiO-66…
Number of citations: 0 www.sciencedirect.com
Y Romero, F Richard, S Brunet - Applied Catalysis B: Environmental, 2010 - Elsevier
… The hydrodeoxygenation of 2-ethylphenol was carried out … , the transformation of 2-ethylphenol is considered to proceed … (phenol, isomers of 2-ethylphenol and diethylphenols) and their …
Number of citations: 341 www.sciencedirect.com
Q Yi, WP Chen, X Zhang, YY Wu, B Wu… - Journal of Chemical & …, 2021 - ACS Publications
… (2-EP), 1-phenyl-2-propanol (1,2-PP) + 2-ethylphenol (2-EP), 2-phenylethanol (2-PE) + 1-phenyl-2-propanol (1,2-PP) and 2-phenyl-1-propanol (2,1-PP) + 2-ethylphenol (2-EP) were …
Number of citations: 2 pubs.acs.org
C Bouvier, Y Romero, F Richard, S Brunet - Green Chemistry, 2011 - pubs.rsc.org
Promoted (CoMo/Al2O3 and NiMo/Al2O3) and unpromoted (Mo/Al2O3) catalysts were tested in the hydrodeoxygenation of 2-ethylphenol as a model compound of bio-crude under …
Number of citations: 57 pubs.rsc.org
M Heuchel, C Dörr, R Boldushevskii, S Lang… - Applied Catalysis A …, 2018 - Elsevier
… In the present study, we investigate the effect of a phenolic co-feed (2-ethylphenol) on the catalytic cracking of n-decane over the two large-pore zeolites Y and beta with different n Si /n …
Number of citations: 19 www.sciencedirect.com
M Heuchel, F Reinhardt, N Merdanoğlu… - Microporous and …, 2017 - Elsevier
… In the second part of this study, we address the catalytic cracking of n-decane purely and in a mixture with 2-ethylphenol as a model component for a biomass-derived feed, over a …
Number of citations: 8 www.sciencedirect.com
VI Alexiadis, M Heuchel, Y Traa, E Klemm… - Chemical Engineering …, 2019 - Elsevier
The catalytic cracking of n-decane (C10) purely, representing the conventional gasoil feed, and in admixture with 2-ethylphenol (EP), as a model component for HDO bio-oil, is …
Number of citations: 5 www.sciencedirect.com
H Zhao, Y Wu, B Wu, K Chen, L Ji - Journal of Chemical & …, 2022 - ACS Publications
… This paper would help the distillation design of 2-phenylethanol and 2-ethylphenol in … (10) The concentration of 2-PE can reach 40 wt % in the heavy residues including 2-ethylphenol (2-…
Number of citations: 1 pubs.acs.org
ME Acuña-Argüelles, P Olguin-Lora, E Razo-Flores - Biotechnology letters, 2003 - Springer
… Hence, the aim of the present work was to carry out a kinetic study on the aerobic biodegradation of phenol, cresol isomers (o, m, p), xylenols (2,5- and 3,4-DMP) and 2-ethylphenol …
Number of citations: 67 link.springer.com

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